4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole

• IUPAC Name: 4-[(4-bromophenyl)sulfonylmethyl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C12H12BrNO3S/c1-8-12(9(2)17-14-8)7-18(15,16)11-5-3-10(13)4-6-11/h3-6H,7H2,1-2H3
• InChI Key: KPWSVLZVOCIDSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H12BrNO3S
• Molecular Weight: 330.20 g/mol

Description

“4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole” is a chemical compound. It contains an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety.

Synthesis Analysis

This compound can be synthesized from 4-Bromophenyl methyl sulfone. It can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide.

Molecular Structure Analysis

The molecular formula of “4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole” is C7H7BrO2S. The SMILES string is CS(=O)(=O)c1ccc(Br)cc1.

Chemical Reactions Analysis

The compound can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 235.10. It has a melting point of 103-107 °C.

Scientific Research Applications

Antimicrobial Agents

• N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine and 2-{4-[(4-Bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one have shown promising antimicrobial activity against bacterial and fungal strains. .

Drug Design and Development

• The diphenyl sulfone scaffold present in this compound class offers opportunities for drug design. .
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Alternative Toxicity Testing

• These compounds were evaluated for toxicity using freshwater cladoceran Daphnia magna Straus. .

Antioxidant Properties

• The synthesized compounds were tested for antioxidant activity using assays like DPPH , ABTS , and ferric reducing power . .

In Silico Studies

• Computational analyses were performed to assess the potential antimicrobial effect and toxicity of these compounds. .

Chemical Diversity and Pharmacological Potential

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Safety and Hazards

The compound is classified as combustible solids. It is recommended to use personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves when handling this compound.

Future Directions

The compound may be used to synthesize biaryl methyl sulfones. It also shows potential for developing novel antimicrobial agents to fight Gram-positive pathogens.